BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 3-(Bromomethyl)-7-chloro-1-
benzothiophene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-bromo-7-chloro-1-
Compound Name:
benzothiophene

Cat. No.: B6234257

CAS Number: 17512-61-7

This technical guide provides a comprehensive overview of 3-(Bromomethyl)-7-chloro-1-
benzothiophene, a key intermediate in pharmaceutical synthesis. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties

3-(Bromomethyl)-7-chloro-1-benzothiophene is a halogenated benzothiophene derivative.[1] Its
structure, featuring a bromomethyl group and a chloro substituent on the benzothiophene
scaffold, makes it a versatile reagent in organic synthesis.[2]
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Property Value Reference

Molecular Formula CoHeBIrCIS [2][3]

Molecular Weight 261.57 g/mol [2][4]

CAS Number 17512-61-7 [2][3][5]
White to light yellow crystalline

Appearance , _ [2][5]
powder or off-white solid

Melting Point 84-87 °C [2]

Boiling Point 345.5 £ 27.0 °C at 760 mmHg [315]

Density 1.7 +0.1 g/cm3 [31[5]

o Chloroform (Slightly), Methanol

Solubility ) ) [6]
(Slightly, Sonicated)

Purity > 98% (HPLC) [2]

Storage Store at 0-8 °C [2][6]

Synthesis Protocol

The primary synthesis route for 3-(bromomethyl)-7-chloro-1-benzothiophene involves the

bromination of 3-methyl-7-chlorobenzo[b]thiophene.[1][7] The use of a linear alkane solvent like

n-heptane is favored over environmentally hazardous solvents such as carbon tetrachloride.[1]

Experimental Protocol: Bromination of 3-methyl-7-
chlorobenzo[b]thiophene[7]

Materials:

o 3-methyl-7-chlorobenzo[b]thiophene (29.39)

e n-heptane (230g9)

o Benzoyl peroxide (1.76q9)
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e N-bromosuccinimide (NBS) (29.89q)

» Reaction flask

e 200W bulb for irradiation

e Stirring apparatus

e Heating mantle

Procedure:

e Add 230g of n-heptane and 29.3g of 3-methyl-7-chlorobenzo[b]thiophene to a reaction flask.
o Begin irradiation of the flask with a 200W bulb.

e While stirring, add 1.76g of benzoyl peroxide to the mixture.
e Heat the reaction flask to boiling.

e Add 29.89g of N-bromosuccinimide in batches.

o Continue stirring the reaction under boiling conditions for 4 hours after the complete addition
of NBS.

e Monitor the reaction progress using an appropriate analytical method (e.g., TLC or HPLC).

e Upon completion, the product can be isolated and purified using standard techniques. This
process has a reported molar yield of 58% and a purity of 98.2% as determined by HPLC.[1]
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Reaction Setup
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Molar Yield: 58%
Purity (HPLC): 98.2%
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Caption: Synthesis workflow for 3-(Bromomethyl)-7-chloro-1-benzothiophene.
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Applications in Drug Development

3-(Bromomethyl)-7-chloro-1-benzothiophene is a crucial intermediate in the pharmaceutical
industry, particularly in the synthesis of antifungal agents.[2][5] Its chemical structure is a key
component for creating bioactive compounds that target specific biological pathways.[2]

o Antifungal Agents: It serves as an intermediate in the preparation of imidazole antifungal
agents.[5][6] A notable example is its use in the synthesis of Sertaconazole, where it is listed
as "Sertaconazole impurity B".[5][6]

e Drug Discovery: The benzothiophene core is recognized as a privileged structure in drug
discovery due to its wide range of biological activities.[8] Derivatives have been explored for
antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[8] The reactivity
of the bromomethyl group allows for further functionalization, enabling the creation of diverse
libraries of compounds for screening.[2]

» Chemical Biology Research: This compound is also utilized in chemical biology to probe and
understand molecular-level biological processes, which can inform the development of
innovative therapeutic strategies.[2]
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Caption: Applications of 3-(Bromomethyl)-7-chloro-1-benzothiophene.

Safety and Handling

Proper safety precautions must be observed when handling 3-(Bromomethyl)-7-chloro-1-
benzothiophene. The following information is summarized from available safety data sheets.[9]

Hazard Statement Precautionary Measures

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

Inhalation ) o o ) )
provide artificial respiration and seek immediate
medical attention.

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.

Rinse eyes with pure water for at least 15
Eye Contact )
minutes and consult a doctor.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.

Use dry chemical, carbon dioxide, or alcohol-
Fire Fighting resistant foam. Wear self-contained breathing

apparatus if necessary.

Avoid dust formation and contact with skin and

eyes. Use personal protective equipment,
Accidental Release including chemical-impermeable gloves. Ensure

adequate ventilation and remove all sources of

ignition. Prevent entry into drains.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
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Skin Protection: Wear chemical-impermeable gloves and protective clothing to prevent skin
exposure.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation occurs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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